Cas no 1504012-47-8 (2-Thiophenemethanol, α-(2-amino-1-methylethyl)-)

• Product Name: 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-
• CAS No: 1504012-47-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5282837
• Update Time: 2025-10-05

2-Thiophenemethanol, α-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-

• Inchi： 1S/C8H13NOS/c1-6(5-9)8(10)7-3-2-4-11-7/h2-4,6,8,10H,5,9H2,1H3
• InChI Key： GDSMAGONKOZVRS-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(O)C(C)CN

Additional information on 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-

Comprehensive Overview of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)- (CAS No. 1504012-47-8)

2-Thiophenemethanol, α-(2-amino-1-methylethyl)- (CAS No. 1504012-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of thiophene derivatives, which are widely studied for their applications in drug discovery and material science. The presence of both amino and hydroxymethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Thiophenemethanol derivatives has surged, driven by their potential in developing targeted therapies and biocompatible materials. Researchers are particularly interested in its role as a chiral building block, which is critical for asymmetric synthesis in medicinal chemistry. The compound's CAS No. 1504012-47-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its thiophene ring structure aligns with the growing focus on heterocyclic compounds in sustainable chemistry.

One of the most discussed topics in relation to 2-Thiophenemethanol, α-(2-amino-1-methylethyl)- is its potential application in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for designing neuroactive agents. This aligns with the broader trend of addressing neurodegenerative diseases, a hot topic in both scientific literature and public health discussions. Furthermore, its aminoalkyl side chain offers opportunities for modifications to enhance bioavailability and receptor binding affinity.

From a synthetic perspective, CAS No. 1504012-47-8 is often explored for its stereoselective synthesis pathways. Chemists are investigating greener methodologies, such as catalytic asymmetric hydrogenation, to produce this compound with higher enantiomeric purity. This resonates with the global push toward sustainable chemistry practices, a subject frequently queried in search engines. The compound's thiophene core also makes it a candidate for organic electronics, linking it to the booming field of flexible materials and optoelectronic devices.

In summary, 2-Thiophenemethanol, α-(2-amino-1-methylethyl)- (CAS No. 1504012-47-8) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and green chemistry. Its structural features and adaptability position it as a valuable asset in addressing contemporary scientific challenges, from drug design to sustainable manufacturing. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.